N-(2-ethylphenyl)-3-fluorobenzenesulfonamide

• Molecular Formula: C14H14FNO2S
• Molecular Weight: 279.33 g/mol
• IUPAC Name: N-(2-ethylphenyl)-3-fluorobenzenesulfonamide
• InChI: InChI=1S/C14H14FNO2S/c1-2-11-6-3-4-9-14(11)16-19(17,18)13-8-5-7-12(15)10-13/h3-10,16H,2H2,1H3
• InChI Key: OVBPHUKOABQFJX-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1NS(=O)(=O)C2=CC=CC(=C2)F

Description

N-(2-ethylphenyl)-3-fluorobenzenesulfonamide, commonly known as EFBS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EFBS belongs to the family of sulfonamides, which are widely used as antibacterial agents. However, EFBS has distinctive properties that make it an attractive candidate for research in other areas.

Mechanism of Action

EFBS has been shown to bind to specific proteins in cells, leading to changes in their activity. One of the proteins that EFBS targets is carbonic anhydrase, an enzyme that plays a critical role in regulating pH in cells. EFBS has been shown to inhibit the activity of carbonic anhydrase, leading to changes in pH and other physiological effects.
Biochemical and Physiological Effects:
EFBS has been shown to have several biochemical and physiological effects, including inhibition of carbonic anhydrase activity, modulation of metal ion homeostasis, and changes in pH regulation. These effects have been studied in vitro and in vivo, and have potential applications in several areas of research.

Advantages and Limitations for Lab Experiments

EFBS has several advantages for use in lab experiments, including its high purity and yield, and its distinctive properties as a fluorescent probe and enzyme inhibitor. However, EFBS also has limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for research on EFBS. One area of interest is the development of new fluorescent probes based on EFBS for the detection of other metal ions. Another area of research is the investigation of EFBS as a potential therapeutic agent for diseases such as cancer, where changes in pH and metal ion homeostasis play a critical role. Finally, there is potential for the development of new synthetic methods for EFBS that could improve its yield and purity, and reduce its toxicity.

Synthesis Methods

EFBS can be synthesized using a multi-step process that involves the reaction of 2-ethylphenol with 3-fluorobenzenesulfonyl chloride. The resulting intermediate is then treated with ammonia to form EFBS. This method has been optimized to yield high purity and high yield of EFBS.

Scientific Research Applications

EFBS has been studied extensively for its potential applications in several scientific fields. One of the most promising areas of research is its use as a fluorescent probe for the detection of metal ions. EFBS has a high affinity for metal ions such as copper, and its fluorescence properties can be modulated by the presence of these ions. This property has been utilized for the detection of copper ions in biological samples.